Cas no 1797075-83-2 (methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate)

• Product Name: methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate
• CAS No: 1797075-83-2
• MF: C₁₉H₂₀N₂O₅S₂
• MW: 420.502502441406
• CID: 5371279
• Update Time: 2025-05-24

methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• KFADZWUVBZTRDK-UHFFFAOYSA-N
• methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate

• Inchi： 1S/C19H20N2O5S2/c1-25-19(22)20-15-6-8-18(9-7-15)28(23,24)21(14-16-4-2-12-26-16)11-10-17-5-3-13-27-17/h2-9,12-13H,10-11,14H2,1H3,(H,20,22)
• InChI Key： KFADZWUVBZTRDK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(N(CC2=CC=CO2)CCC2SC=CC=2)(=O)=O)C=C1

Additional information on methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate

Compound CAS No. 1797075-83-2: Methyl N-(4-{[(Furan-2-yl)methyl][2-(Thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate

Methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate, with the CAS number 1797075-83-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a methyl group, a sulfamoyl group, and aromatic heterocycles such as furan and thiophene. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, polymer chemistry, and electronic materials.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the reaction time and improving the yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the formation of the sulfamoyl group, which is critical for the compound's reactivity.

One of the most intriguing aspects of this compound is its ability to form self-assembled monolayers (SAMs) on various substrates. SAMs are widely used in nanotechnology for creating surfaces with tailored properties, such as hydrophobicity or conductivity. Studies have shown that the thiophene moiety in this compound plays a significant role in stabilizing these monolayers due to its inherent aromaticity and electron-withdrawing properties. This makes it a promising candidate for applications in sensors and flexible electronics.

In addition to its physical properties, this compound exhibits interesting biological activity. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. The furan ring within the molecule contributes to its ability to interact with cellular receptors, making it a valuable lead compound for drug development.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This property is particularly important for ensuring the sustainability of materials derived from this compound.

In conclusion, methyl N-(4-{[(furan-2-yl)methyl][2-(thiophen-2-yl)ethyl]sulfamoyl}phenyl)carbamate (CAS No. 1797075-83-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in chemistry and materials science.